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Compound of Interest

Compound Name: 2-Pentyl thiocyanate

Cat. No.: B1621788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-pentyl
thiocyanate from alkyl halides. The primary synthetic route discussed is the nucleophilic

substitution reaction between a suitable 2-pentyl halide and a thiocyanate salt. This document

outlines the underlying chemical principles, detailed experimental protocols, and expected

analytical data for the target compound.

Introduction
Organic thiocyanates are versatile intermediates in organic synthesis, serving as precursors to

a variety of sulfur-containing compounds. The synthesis of 2-pentyl thiocyanate is typically

achieved through a bimolecular nucleophilic substitution (SN2) reaction. This reaction involves

the displacement of a halide ion from a secondary alkyl halide, such as 2-bromopentane or 2-

chloropentane, by the thiocyanate anion (SCN-). The choice of reagents and reaction

conditions is crucial for maximizing the yield and purity of the desired product.

Reaction Mechanism and Stereochemistry
The reaction of a 2-pentyl halide with a thiocyanate salt proceeds via an SN2 mechanism. This

is a single-step process where the nucleophilic thiocyanate ion attacks the carbon atom

bearing the halogen from the side opposite to the leaving group.[1] This "backside attack" leads

to an inversion of the stereochemical configuration at the chiral center. For instance, if the

starting material is (R)-2-bromopentane, the resulting product will be (S)-2-pentyl thiocyanate.
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Caption: SN2 mechanism for the synthesis of 2-pentyl thiocyanate.

Experimental Protocols
While a specific, detailed protocol for the synthesis of 2-pentyl thiocyanate is not readily

available in the literature, the following procedure is adapted from established methods for the

synthesis of similar secondary alkyl thiocyanates. The reaction using 2-bromopentane is

generally preferred over 2-chloropentane due to the better leaving group ability of the bromide

ion.

Synthesis of 2-Pentyl Thiocyanate from 2-Bromopentane
Materials:

2-Bromopentane

Sodium thiocyanate (NaSCN) or Potassium thiocyanate (KSCN)

Acetone or N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium thiocyanate (1.2 equivalents) in a minimal amount of dry acetone or DMF.

Add 2-bromopentane (1.0 equivalent) to the stirred solution.

Heat the reaction mixture to reflux (for acetone, ~56 °C) or at a moderately elevated

temperature (for DMF, ~60-80 °C) and monitor the reaction progress by thin-layer

chromatography (TLC).
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After the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

If acetone is used as the solvent, remove it under reduced pressure. If DMF is used, dilute

the reaction mixture with diethyl ether and wash with water to remove the DMF.

The organic layer is then washed sequentially with saturated aqueous sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude 2-pentyl thiocyanate.

Purify the crude product by vacuum distillation.

Data Presentation
Reactants and Reaction Conditions

Parameter Value Reference

Starting Material 2-Bromopentane General knowledge

Reagent Sodium Thiocyanate (NaSCN) [2]

Solvent Acetone or DMF General knowledge

Temperature 56-80 °C General knowledge

Reaction Time 4-8 hours General knowledge

Stoichiometry
1.2 eq. NaSCN : 1.0 eq. 2-

Bromopentane
General knowledge

Physicochemical and Spectroscopic Data of 2-Pentyl
Thiocyanate
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Property Value Reference

CAS Number 61735-43-1 [3]

Molecular Formula C6H11NS [4]

Molecular Weight 129.23 g/mol [4]

Appearance Colorless to pale yellow liquid Predicted

Boiling Point
Not reported; estimated >150

°C
-

1H NMR (predicted)

δ 3.2-3.5 (m, 1H, -CH(SCN)-),

1.6-1.8 (m, 2H), 1.3-1.5 (m,

2H), 1.4 (d, 3H), 0.9 (t, 3H)

Predicted

13C NMR (predicted)

δ ~112 (-SCN), ~50 (-

CH(SCN)-), ~38, ~20, ~18,

~14

Predicted

IR (KBr, cm-1)
~2150 (νC≡N), ~2960, ~2870

(νC-H)
[5][6]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 2-
pentyl thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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